2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-N-(2-methylpropyl)-1,3-oxazol-5-amine

• IUPAC Name: 2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-N-(2-methylpropyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H20N2O4S/c1-12(2)11-19-17-18(20-16(24-17)15-5-4-10-23-15)25(21,22)14-8-6-13(3)7-9-14/h4-10,12,19H,11H2,1-3H3
• InChI Key: ISQPVBRCIIUHHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)NCC(C)C
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-N-(2-methylpropyl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C18H20N2O4S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications

Domino Reaction in Organic Synthesis

2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-N-(2-methylpropyl)-1,3-oxazol-5-amine is involved in a three-component reaction with ynals and sodium benzenesulfinates, forming sulfonylated furan derivatives. This reaction demonstrates a new strategy for preparing sulfonylated furan, showing excellent functional group tolerance and efficiency in organic synthesis (Cui, Zhu, Li, & Cao, 2018).

Construction of 2-sulfonylbenzo[b]furans

The compound participates in copper/silver-mediated cascade reactions for constructing 2-sulfonylbenzo[b]furans from trans-2-hydroxycinnamic acids and sodium sulfinates. This protocol provides a novel method to access various 2-sulfonylbenzo[b]furans in a single step (Li & Liu, 2014).

Synthesis of Enantioselective Furan-2-yl Amines and Amino Acids

The compound is crucial in the enantioselective synthesis of furan-2-yl amines and amino acids. The synthesis involves the oxazaborolidine-catalyzed reduction of O-benzyl furan-2-yl ketone oximes to chiral amines, with furan-2-yl amines' chirality controlled by the oxime's geometrical isomer (Demir, Seşenoğlu, Ülkü, & Arici, 2003).

Annulation for Furan Derivatives Synthesis

It also plays a role in the synthesis of functionalized allylic sulfoxides used in constructing 2,3,4-trisubstituted furan derivatives via a [3 + 2] annulation strategy. This method is significant for creating a range of furan derivatives under mild conditions (Fu, Wang, Ma, Liu, & Liu, 2008).

Antimicrobial Activity Exploration

Research into azole derivatives has included the synthesis of 5-(furan-2-yl)-4-{[(4-methoxyphenyl)methylidene]amino}-4H-1,2,4-triazole-3-thiol from furan-2-carbohydrazide, with studies revealing its antimicrobial activities against certain microorganisms (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Synthesis of Furan and Thiophene Sulfonamides

The compound is used in preparing novel furan and thiophene sulfonamides from arylsulfonyl heterocycles, providing a pathway for creating diverse sulfonamide derivatives (Hartman & Halczenko, 1990).